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For Researchers, Scientists, and Drug Development
Professionals
The ionizable cationic lipidoid 306-O12B-3 has emerged as a highly effective component of

lipid nanoparticle (LNP) formulations for the delivery of antisense oligonucleotides (ASOs).

These application notes provide a comprehensive overview of its use, including quantitative

performance data and detailed experimental protocols for in vitro and in vivo applications.

Core Concepts and Applications
306-O12B-3 is utilized to formulate LNPs that encapsulate and deliver ASOs to target cells and

organs.[1][2][3] Upon intravenous administration in mice, LNPs incorporating 306-O12B-3 have

demonstrated a strong tendency to accumulate in the liver.[1][2][3] This characteristic makes it

a prime candidate for treating liver-associated diseases by silencing specific gene expression.

A notable application is the delivery of ASOs targeting proprotein convertase subtilisin/kexin

type 9 (PCSK9), a key regulator of cholesterol metabolism. By silencing the PCSK9 gene,

these ASO-loaded LNPs can effectively reduce PCSK9 protein levels and, consequently, lower

serum cholesterol.[4] Furthermore, in combination with other cationic lipidoids like NT1-O14B,
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306-O12B-3 has been used to deliver ASOs to the brain for targeting tau protein, indicating its

versatility for neurological applications.[1][2]

Quantitative Performance Data
The efficacy of 306-O12B-3 in ASO delivery has been quantified in preclinical studies. The

following tables summarize key performance metrics.

Table 1: In Vivo Efficacy of 306-O12B-3 LNP for PCSK9
ASO Delivery in Mice

Parameter Value Target Gene Organ Reference

Median Effective

Dose (ED50)
0.034 mg/kg PCSK9 mRNA Liver [4][5][6]

ED50 for mRNA

Level Silencing
0.088 mg/kg PCSK9 mRNA Liver [4]

Table 2: In Vivo Safety Profile of 306-O12B-3 LNP with
PCSK9 ASO

Parameter Dose Observation Organ Reference

Toxicity

Assessment
Up to 5 mg/kg

No observed

liver or kidney

toxicity

Liver, Kidney [4][5]

Signaling Pathway and Mechanism of Action
The primary mechanism of action for ASO delivery via 306-O12B-3 LNPs involves the targeted

degradation of mRNA.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b10829778/docs?utm_src=pdf-body#application-notes-and-protocols-for-antisense-oligonucleotide-delivery-using-306-o12b-3
https://www.dcchemicals.com/product_show-306-O12B-3.html
https://www.biorbyt.com/306-o12b-3-orb1568378.html
https://www.benchchem.com/product/b10829778/docs?utm_src=pdf-body#application-notes-and-protocols-for-antisense-oligonucleotide-delivery-using-306-o12b-3
https://www.benchchem.com/product/b10829778/docs?utm_src=pdf-body#application-notes-and-protocols-for-antisense-oligonucleotide-delivery-using-306-o12b-3
https://pmc.ncbi.nlm.nih.gov/articles/PMC7036716/
https://pubmed.ncbi.nlm.nih.gov/32160706/
https://www.researchgate.net/publication/338821090_Efficient_Delivery_of_Antisense_Oligonucleotides_Using_Bioreducible_Lipid_Nanoparticles_In_Vitro_and_In_Vivo
https://pmc.ncbi.nlm.nih.gov/articles/PMC7036716/
https://www.benchchem.com/product/b10829778/docs?utm_src=pdf-body#application-notes-and-protocols-for-antisense-oligonucleotide-delivery-using-306-o12b-3
https://pmc.ncbi.nlm.nih.gov/articles/PMC7036716/
https://pubmed.ncbi.nlm.nih.gov/32160706/
https://www.benchchem.com/product/b10829778/docs?utm_src=pdf-body#application-notes-and-protocols-for-antisense-oligonucleotide-delivery-using-306-o12b-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829778?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


306-O12B-3 LNP
(PCSK9 ASO) Endosome

Endocytosis
PCSK9 mRNA

ASO Release

Ribosome

Translation

mRNA Degradation
RNase H Mediated

PCSK9 Protein

Translation Inhibition

Click to download full resolution via product page

Caption: PCSK9 mRNA silencing pathway in hepatocytes.

Experimental Protocols
The following are detailed protocols for the formulation of 306-O12B-3 LNPs and their

application in vivo.

Protocol 1: Formulation of 306-O12B-3 LNPs for ASO
Delivery
This protocol describes the preparation of LNPs encapsulating ASOs using a microfluidic

mixing method.

Materials:

306-O12B-3 ionizable lipidoid

Cholesterol

1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000]

(DSPE-PEG2000)

Antisense oligonucleotide (ASO)

Ethanol
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Sodium acetate buffer (25 mM, pH 5.2)

Phosphate-buffered saline (PBS)

Microfluidic mixing device (e.g., NanoAssemblr)

Procedure:

Prepare Lipid Stock Solution: Dissolve 306-O12B-3, cholesterol, DOPE, and DSPE-

PEG2000 in ethanol at a specific molar ratio. A commonly used ratio is 35:40:22.5:2.5.

Prepare ASO Solution: Dissolve the ASO in sodium acetate buffer (25 mM, pH 5.2).

Microfluidic Mixing:

Set the flow rate ratio of the aqueous phase (ASO solution) to the organic phase (lipid

solution) to 3:1.

Pump the two solutions simultaneously through the microfluidic mixing device. The rapid

mixing will lead to the self-assembly of LNPs encapsulating the ASO.

Dialysis: Dialyze the resulting LNP solution against PBS overnight at 4°C to remove ethanol

and non-encapsulated ASO.

Characterization:

Measure the particle size and polydispersity index (PDI) using dynamic light scattering

(DLS).

Determine the encapsulation efficiency of the ASO using a suitable assay (e.g., Quant-iT

RiboGreen assay after lysing the LNPs with a detergent).
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Caption: Workflow for LNP-ASO formulation.

Protocol 2: In Vivo ASO Delivery and Gene Knockdown
Assessment in Mice
This protocol outlines the procedure for administering 306-O12B-3 LNP-ASO complexes to

mice and evaluating the target gene knockdown.

Materials:

LNP-ASO formulation (from Protocol 1)

BALB/c mice (or other suitable strain)

Sterile PBS

RNA extraction kit

Reverse transcription kit
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qPCR master mix and primers for the target gene (e.g., PCSK9) and a housekeeping gene

ELISA kit for the target protein (e.g., PCSK9)

Serum collection tubes

Anesthesia and euthanasia supplies

Procedure:

Animal Dosing:

Dilute the LNP-ASO formulation in sterile PBS to the desired concentration.

Administer the formulation to mice via intravenous (IV) injection (e.g., tail vein). Doses can

range from 0.01 mg/kg to 5 mg/kg of ASO.

Sample Collection:

At a predetermined time point (e.g., 72 hours post-injection), anesthetize the mice.

Collect blood via cardiac puncture for serum analysis.

Perfuse the liver with PBS and harvest the organ.

RNA Analysis:

Homogenize a portion of the liver tissue.

Extract total RNA using a commercial kit.

Synthesize cDNA using a reverse transcription kit.

Perform qPCR to quantify the relative mRNA expression of the target gene, normalized to

a housekeeping gene.

Protein Analysis:

Separate serum from the collected blood.
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Measure the concentration of the target protein in the serum using an ELISA kit according

to the manufacturer's instructions.

Toxicity Assessment (Optional):

Analyze serum for markers of liver (e.g., ALT, AST) and kidney (e.g., BUN, creatinine)

function.

Perform histological analysis of organ tissues.
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Caption: In vivo experimental workflow.

Conclusion
306-O12B-3 is a potent and safe ionizable lipidoid for the formulation of LNPs for ASO delivery,

particularly to the liver. The provided data and protocols offer a solid foundation for researchers

and drug developers to utilize this technology for preclinical studies and therapeutic

development. The high efficiency, as demonstrated by the low ED50 for PCSK9 knockdown,

positions 306-O12B-3 as a valuable tool in the field of nucleic acid therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b10829778?utm_src=pdf-custom-synthesis#bc-rfq
https://www.dcchemicals.com/product_show-306-O12B-3.html
https://www.biorbyt.com/306-o12b-3-orb1568378.html
https://www.caymanchem.com/product/37096/306-o12b-3
https://pmc.ncbi.nlm.nih.gov/articles/PMC7036716/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7036716/
https://pubmed.ncbi.nlm.nih.gov/32160706/
https://pubmed.ncbi.nlm.nih.gov/32160706/
https://www.researchgate.net/publication/338821090_Efficient_Delivery_of_Antisense_Oligonucleotides_Using_Bioreducible_Lipid_Nanoparticles_In_Vitro_and_In_Vivo
https://www.benchchem.com/product/b10829778/docs#application-notes-and-protocols-for-antisense-oligonucleotide-delivery-using-306-o12b-3
https://www.benchchem.com/product/b10829778/docs#application-notes-and-protocols-for-antisense-oligonucleotide-delivery-using-306-o12b-3
https://www.benchchem.com/product/b10829778/docs#application-notes-and-protocols-for-antisense-oligonucleotide-delivery-using-306-o12b-3
https://www.benchchem.com/product/b10829778/docs#application-notes-and-protocols-for-antisense-oligonucleotide-delivery-using-306-o12b-3
https://www.benchchem.com/product/b10829778?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829778?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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